Cas no 2172492-86-1 (2-iodo-4-methylphenyl chloroformate)
2-iodo-4-methylphenyl chloroformate Chemical and Physical Properties
Names and Identifiers
-
- 2-iodo-4-methylphenyl chloroformate
- EN300-1612989
- 2172492-86-1
-
- Inchi: 1S/C8H6ClIO2/c1-5-2-3-7(6(10)4-5)12-8(9)11/h2-4H,1H3
- InChI Key: IPTAGVVQXINLAF-UHFFFAOYSA-N
- SMILES: IC1=C(C=CC(C)=C1)OC(=O)Cl
Computed Properties
- Exact Mass: 295.91010g/mol
- Monoisotopic Mass: 295.91010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
2-iodo-4-methylphenyl chloroformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1612989-0.05g |
2-iodo-4-methylphenyl chloroformate |
2172492-86-1 | 0.05g |
$912.0 | 2023-06-04 | ||
| Enamine | EN300-1612989-0.1g |
2-iodo-4-methylphenyl chloroformate |
2172492-86-1 | 0.1g |
$956.0 | 2023-06-04 | ||
| Enamine | EN300-1612989-0.25g |
2-iodo-4-methylphenyl chloroformate |
2172492-86-1 | 0.25g |
$999.0 | 2023-06-04 | ||
| Enamine | EN300-1612989-0.5g |
2-iodo-4-methylphenyl chloroformate |
2172492-86-1 | 0.5g |
$1043.0 | 2023-06-04 | ||
| Enamine | EN300-1612989-1.0g |
2-iodo-4-methylphenyl chloroformate |
2172492-86-1 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-1612989-2.5g |
2-iodo-4-methylphenyl chloroformate |
2172492-86-1 | 2.5g |
$2127.0 | 2023-06-04 | ||
| Enamine | EN300-1612989-5.0g |
2-iodo-4-methylphenyl chloroformate |
2172492-86-1 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-1612989-10.0g |
2-iodo-4-methylphenyl chloroformate |
2172492-86-1 | 10g |
$4667.0 | 2023-06-04 | ||
| Enamine | EN300-1612989-50mg |
2-iodo-4-methylphenyl chloroformate |
2172492-86-1 | 50mg |
$912.0 | 2023-09-23 | ||
| Enamine | EN300-1612989-100mg |
2-iodo-4-methylphenyl chloroformate |
2172492-86-1 | 100mg |
$956.0 | 2023-09-23 |
2-iodo-4-methylphenyl chloroformate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-iodo-4-methylphenyl chloroformate
Comprehensive Overview of 2-Iodo-4-methylphenyl Chloroformate (CAS No. 2172492-86-1): Properties, Applications, and Industry Insights
2-Iodo-4-methylphenyl chloroformate (CAS No. 2172492-86-1) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and advanced material development. This iodo-substituted phenyl chloroformate derivative exhibits unique reactivity due to the synergistic effects of its electron-withdrawing chloroformate group and iodo functional group, making it particularly valuable for cross-coupling reactions and protective group chemistry.
The growing demand for high-purity synthetic intermediates in drug discovery has significantly increased interest in compounds like 2-iodo-4-methylphenyl chloroformate. Recent studies highlight its role in palladium-catalyzed reactions, where the iodo substituent serves as an excellent leaving group for Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. Researchers particularly value its stability compared to bromo-analogues, with the methyl group at the 4-position providing additional steric control.
From a molecular perspective, CAS 2172492-86-1 demonstrates fascinating characteristics. The chloroformate moiety (-OCOCl) enables efficient carbamate formation with amines, while the aryl iodide component participates in various transition metal-catalyzed transformations. This dual functionality explains why 2-iodo-4-methylphenyl chloroformate appears in numerous patent applications for kinase inhibitor synthesis and bioconjugation techniques.
Industry trends show expanding applications of iodoaryl chloroformates in proteomics research and biomarker development. The compound's ability to serve as both a labeling reagent and synthetic building block aligns perfectly with current needs in precision medicine and theranostic agent development. Analytical chemists report excellent performance in HPLC analysis and mass spectrometry applications due to its distinctive fragmentation pattern.
Manufacturers of 2172492-86-1 emphasize strict quality control measures, typically guaranteeing ≥98% purity by GC-MS analysis. Proper storage recommendations include protection from moisture at -20°C under inert atmosphere, which maintains the chloroformate group's reactivity. The compound's molecular weight of 296.51 g/mol and characteristic 1H NMR signals (δ 2.4 ppm for methyl, 7.3-7.8 ppm aromatic) facilitate identification and quality verification.
Emerging research explores the potential of 2-iodo-4-methylphenyl chloroformate in click chemistry applications and polymer modification. Its compatibility with microwave-assisted synthesis has attracted attention from combinatorial chemistry groups seeking to accelerate library compound generation. The methyl group's influence on electronic effects and solubility parameters makes this derivative particularly useful for structure-activity relationship studies.
Environmental and safety considerations for handling CAS 2172492-86-1 follow standard protocols for reactive carbonyl compounds. While not classified as hazardous under current regulations, proper engineering controls and personal protective equipment are recommended during use. The compound's stability profile compares favorably to similar aryl chloroformates, with decomposition occurring only above 150°C under normal conditions.
The global market for functionalized phenyl chloroformates shows steady growth, with 2-iodo-4-methylphenyl chloroformate occupying a niche but expanding segment. Pharmaceutical companies increasingly specify this material for API intermediate synthesis, particularly in cancer drug development pipelines. Custom synthesis providers report growing requests for isotope-labeled versions (13C, 2H) to support ADME studies and metabolic research.
Analytical method development for 2172492-86-1 typically employs reverse-phase HPLC with UV detection at 254 nm, where it shows strong absorption. Researchers appreciate the compound's compatibility with automated synthesis platforms and continuous flow chemistry systems. Recent process chemistry publications highlight its utility in multistep telescoped syntheses for complex molecules.
Looking forward, 2-iodo-4-methylphenyl chloroformate appears poised for increased adoption as transition metal catalysis techniques become more prevalent in industrial settings. Its combination of reactivity and handling stability addresses key pain points in modern synthetic chemistry. Ongoing research into green chemistry applications may further expand its utility in sustainable manufacturing processes.
2172492-86-1 (2-iodo-4-methylphenyl chloroformate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)